Cas no 331443-00-6 (1,2,3-Benzenetriol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-)

• Product Name: 1,2,3-Benzenetriol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-
• CAS No: 331443-00-6
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 304306
• PubChem ID: 9794823
• Update Time: 2025-04-19

1,2,3-Benzenetriol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-
• 4-HYDROXYRESVERATROL
• 5-[2-(4-hydroxyphenyl)ethenyl]benzene-1,2,3-triol
• 5-[(E)-2-(4-hydroxyphenyl)ethenyl]benzene-1,2,3-triol
• (E)-5-(4-hydroxystyryl)benzene-1,2,3-triol
• A821637
• AKOS015915072
• SCHEMBL718526
• 5-[2-(4-hydroxyphenyl)vinyl]benzene-1,2,3-triol
• CHEMBL2260734
• 331443-00-6
• 3,4,4',5-tetrahydroxy-trans-stilbene
• AC-24223
• SCHEMBL718527

• Inchi： 1S/C14H12O4/c15-11-5-3-9(4-6-11)1-2-10-7-12(16)14(18)13(17)8-10/h1-8,15-18H/b2-1+
• InChI Key： GRZOJEWQFCAKPF-OWOJBTEDSA-N
• SMILES： OC1C(=C(C=C(C=1)/C=C/C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 80.92000
• LogP: 2.67940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes